3-(methylsulfanyl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]benzamide

• IUPAC Name: 3-methylsulfanyl-N-(4-pyridin-3-yl-1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C16H13N3OS2/c1-21-13-6-2-4-11(8-13)15(20)19-16-18-14(10-22-16)12-5-3-7-17-9-12/h2-10H,1H3,(H,18,19,20)
• InChI Key: CWWYNAQTLHRSPN-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)C(=O)NC2=NC(=CS2)C3=CN=CC=C3
• Molecular Formula: C16H13N3OS2
• Molecular Weight: 327.4 g/mol

Description

3-(Methylsulfanyl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]benzamide (MSPT) is a novel type of small molecule that has been gaining increasing attention in the scientific community. It has been used in a variety of applications, including as a potential therapeutic agent, a synthetic intermediate, and a chemical probe. MSPT has several unique chemical and physical properties that make it an attractive option for a range of research and development activities.

Scientific Research Applications

3-(methylsulfanyl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]benzamide has been used in a variety of scientific research applications, including as a potential therapeutic agent, a synthetic intermediate, and a chemical probe. As a potential therapeutic agent, this compound has been studied for its ability to inhibit the expression of certain genes involved in cancer progression and metastasis. As a synthetic intermediate, this compound has been used in the synthesis of various compounds, including drugs and other small molecules. As a chemical probe, this compound has been used to investigate the structure and function of various proteins and receptors.

Mechanism of Action

The mechanism of action of 3-(methylsulfanyl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]benzamide is not yet fully understood. However, it is believed that this compound works by binding to certain proteins and receptors, which then leads to the inhibition of certain genes involved in cancer progression and metastasis. Additionally, it is believed that this compound may also interact with other proteins and receptors, leading to changes in their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been observed that this compound can inhibit the expression of certain genes involved in cancer progression and metastasis. Additionally, this compound has been shown to have anti-inflammatory and anti-oxidant effects.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(methylsulfanyl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]benzamide in lab experiments include its low cost, availability, and ease of synthesis. Additionally, this compound has been observed to have a wide range of effects, making it a suitable choice for a variety of research applications. However, there are also some limitations to using this compound in lab experiments. For example, the mechanism of action of this compound is not yet fully understood, and its effects on certain proteins and receptors are still being investigated.

Future Directions

The future directions for 3-(methylsulfanyl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]benzamide research include further investigation into its mechanism of action, its effects on various proteins and receptors, and its potential therapeutic applications. Additionally, further research is needed to determine the optimal synthesis methods and to identify potential new applications for this compound. Finally, further research is needed to evaluate the safety and efficacy of this compound in humans.

Synthesis Methods

3-(methylsulfanyl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]benzamide can be synthesized using a variety of methods, including a one-pot method, a multi-step synthesis, and a solid-phase synthesis. The one-pot method involves the reaction of this compound (this compound) with a base such as triethylamine in the presence of a suitable solvent, such as acetonitrile. The multi-step synthesis involves the reaction of this compound (this compound) with a base such as triethylamine in the presence of a suitable solvent, such as acetonitrile, followed by the addition of a suitable reagent, such as a Grignard reagent. The solid-phase synthesis involves the reaction of this compound (this compound) with a base such as triethylamine in the presence of a suitable solid-phase resin, such as polystyrene.